Cas no 1803823-69-9 (4-Fluoro-5-phenylpyridine-2-methanol)

• Product Name: 4-Fluoro-5-phenylpyridine-2-methanol
• CAS No: 1803823-69-9
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4905208
• Update Time: 2025-06-08

4-Fluoro-5-phenylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-phenylpyridine-2-methanol

• Inchi： 1S/C12H10FNO/c13-12-6-10(8-15)14-7-11(12)9-4-2-1-3-5-9/h1-7,15H,8H2
• InChI Key： JXTYRXQHSFVAMF-UHFFFAOYSA-N
• SMILES： FC1=CC(CO)=NC=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Fluoro-5-phenylpyridine-2-methanol

4-Fluoro-5-phenylpyridine-2-methanol: A Comprehensive Overview

4-Fluoro-5-phenylpyridine-2-methanol, also known by its CAS No. 1803823-69-9, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, catalysis, and advanced materials. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 4-fluoro-5-phenylpyridine-2-methanol, providing a comprehensive understanding of its significance in contemporary scientific research.

The molecular structure of 4-fluoro-5-phenylpyridine-2-methanol comprises a pyridine ring substituted with a fluorine atom at the 4-position, a phenyl group at the 5-position, and a hydroxymethyl group (-CH₂OH) at the 2-position. This arrangement of substituents imparts unique electronic and steric properties to the molecule, making it highly amenable to various chemical transformations. The presence of the hydroxymethyl group introduces hydrophilic characteristics, while the fluorine atom enhances electronic effects such as electron-withdrawing properties, which are crucial for tuning the reactivity of the compound.

Recent studies have focused on leveraging the structural features of 4-fluoro-5-phenylpyridine-2-methanol for innovative applications. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds with potential therapeutic benefits. The compound's ability to undergo nucleophilic substitution and oxidation reactions has made it an attractive starting material for constructing complex heterocyclic frameworks. Additionally, its unique electronic properties have been exploited in designing novel catalysts for organic transformations.

In terms of synthesis, traditional methods for preparing 4-fluoro-5-phenylpyridine-2-methanol involve multi-step processes that often require harsh reaction conditions and expensive reagents. However, recent advancements have introduced more efficient and environmentally friendly approaches to its synthesis. For example, microwave-assisted synthesis has been employed to streamline the reaction sequence, significantly reducing reaction times while maintaining high yields. Such green chemistry approaches align with current trends toward sustainable chemical practices.

The application of 4-fluoro-5-phe